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Compound of Interest

Compound Name:
1-Bromo-2,5-dimethyl-4-

nitrobenzene

Cat. No.: B092686 Get Quote

Welcome to the technical support guide for the purification of 1-Bromo-2,5-dimethyl-4-
nitrobenzene. This document is designed for researchers, chemists, and drug development

professionals who are looking to achieve high purity of this compound through recrystallization.

Here, we move beyond simple protocols to explain the causality behind our recommendations,

empowering you to troubleshoot effectively and adapt the methodology to your specific

experimental context.

Section 1: Compound Profile & Recrystallization
Feasibility
1-Bromo-2,5-dimethyl-4-nitrobenzene is a substituted nitroaromatic compound, a class of

molecules often synthesized as intermediates in the development of pharmaceuticals and other

high-value organic materials. The crude product from synthesis is typically contaminated with

starting materials, regioisomers, or by-products from the nitration or bromination steps. As a

stable, crystalline solid, it is an ideal candidate for purification by recrystallization, a technique

that leverages differences in solubility between the target compound and its impurities in a

chosen solvent at different temperatures.

Table 1: Physical & Chemical Properties of 1-Bromo-2,5-dimethyl-4-nitrobenzene
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Property Value Source

CAS Number 15540-81-5 [1][2][3][4]

Molecular Formula C₈H₈BrNO₂ [1][2][4]

Molecular Weight 230.06 g/mol [1][2][4]

Synonyms

2-bromo-5-nitro-p-xylene, 4-

Bromo-2,5-

dimethylnitrobenzene

[1]

Appearance
Pale yellow solid (typical for

this class of compounds)
[5]

Melting Point
Not experimentally determined

in readily available literature.

Expert Note on Melting Point: The absence of a reported experimental melting point is a critical

data gap. The melting point is crucial for troubleshooting issues like "oiling out." For context,

related compounds such as m-bromonitrobenzene have a melting point of 56 °C. It is

imperative to determine the melting point of your crude and purified material as a primary

measure of purity.

Section 2: Core Protocol for Recrystallization
This protocol represents a robust starting point for the purification of 1-Bromo-2,5-dimethyl-4-
nitrobenzene, using ethanol as the initial recommended solvent. This choice is based on the

successful recrystallization of analogous bromonitroaromatic compounds from short-chain

alcohols.[6]

Step-by-Step Experimental Protocol
Solvent Selection (Small Scale):

Place ~50 mg of your crude material into a small test tube.

Add the screening solvent (e.g., 95% ethanol) dropwise at room temperature. The

compound should be sparingly soluble or insoluble.
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Gently heat the test tube in a water bath. The compound should fully dissolve in a minimal

amount of hot solvent.

Allow the solution to cool to room temperature, then place it in an ice bath. Abundant

crystal formation indicates a suitable solvent.

Dissolution (Scale-Up):

Place the bulk of your crude 1-Bromo-2,5-dimethyl-4-nitrobenzene into an appropriately

sized Erlenmeyer flask (the solvent should not fill more than half the flask's volume).

Add a magnetic stir bar or boiling chips.

Add the minimum amount of hot 95% ethanol needed to just dissolve the solid. Add the

solvent in small portions, allowing the solution to return to a boil between additions. An

excess of solvent is the most common reason for poor yield.[7]

Decolorization (Optional):

If the hot solution is highly colored (deep yellow or brown), it may indicate colored

impurities.

Remove the flask from the heat source and add a very small amount (1-2% by weight) of

activated charcoal.

Reheat the solution to boiling for 2-5 minutes. Caution: Add charcoal to a slightly cooled

solution to prevent violent bumping.

Hot Filtration (If charcoal was used or insoluble impurities are present):

Set up a hot filtration apparatus (a pre-heated funnel with fluted filter paper).

Quickly filter the hot solution into a clean, pre-heated Erlenmeyer flask to remove the

charcoal and any insoluble impurities. This step minimizes premature crystallization.

Crystallization:

Cover the flask with a watch glass to prevent solvent evaporation and contamination.
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Allow the flask to cool slowly to room temperature on a benchtop. Slow cooling is crucial

for the formation of large, pure crystals.[8]

Once the flask has reached room temperature, place it in an ice-water bath for at least 30

minutes to maximize the yield of crystals.

Isolation & Washing:

Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble

impurities from the crystal surfaces.

Break the vacuum and gently press the crystals with a clean stopper to remove excess

solvent.

Drying:

Dry the crystals on a watch glass or in a desiccator. Air drying is often sufficient. A vacuum

oven at low temperature can be used for faster drying.

Once dry, determine the final mass (for yield calculation) and melting point to assess

purity. A pure compound will have a sharp melting point range (typically < 2 °C).

Recrystallization Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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